Cas no 2359283-99-9 (3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid)

3-(1-Acetylpiperidin-4-yl)-2,2-difluoropropanoic acid is a fluorinated organic compound featuring a piperidine core modified with an acetyl group and a difluoropropanoic acid moiety. This structure confers unique physicochemical properties, including enhanced metabolic stability and improved bioavailability due to the presence of fluorine atoms. The compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of pharmacologically active molecules targeting central nervous system (CNS) disorders or enzyme inhibition. Its rigid piperidine scaffold and difluoro substitution contribute to selective binding interactions, making it valuable for structure-activity relationship (SAR) studies. The carboxylic acid functionality further enables derivatization for prodrug development or conjugation.

3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid structure

2359283-99-9 structure

Product Name:3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid

CAS No:2359283-99-9

MF:C₁₀H₁₅F₂NO₃

MW:235.227810144424

CID:5562793

PubChem ID:166000305

Update Time:2025-10-19

3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

- 1-Acetyl-α,α-difluoro-4-piperidinepropanoic acid (ACI)
- 4-Piperidinepropanoic acid, 1-acetyl-α,α-difluoro- (ACI)
- 3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid
- Inchi： 1S/C10H15F2NO3/c1-7(14)13-4-2-8(3-5-13)6-10(11,12)9(15)16/h8H,2-6H2,1H3,(H,15,16)
- InChI Key： WXSJRZSJTBWWLY-UHFFFAOYSA-N
- SMILES： O=C(C)N1CCC(CC(C(O)=O)(F)F)CC1

3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid Pricemore >>

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Enamine	EN300-32271818-0.05g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	0.05g	$1164.0	2023-09-04
Enamine	EN300-32271818-0.1g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	0.1g	$1220.0	2023-09-04
Enamine	EN300-32271818-0.25g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	0.25g	$1275.0	2023-09-04
Enamine	EN300-32271818-0.5g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	0.5g	$1331.0	2023-09-04
Enamine	EN300-32271818-1.0g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	1.0g	$1386.0	2023-07-07
Enamine	EN300-32271818-2.5g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	2.5g	$2716.0	2023-09-04
Enamine	EN300-32271818-5.0g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	5.0g	$4018.0	2023-07-07
Enamine	EN300-32271818-10.0g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	10.0g	$5959.0	2023-07-07
Enamine	EN300-32271818-1g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	1g	$1386.0	2023-09-04
Enamine	EN300-32271818-5g	3-(1-acetylpiperidin-4-yl)-2,2-difluoropropanoic acid	2359283-99-9	5g	$4018.0	2023-09-04